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Compound of Interest

Compound Name: Acetohexamide-d11

Cat. No.: B15555688 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Acetohexamide-d11, a

deuterated analog of the first-generation sulfonylurea, acetohexamide. This document is

intended for researchers, scientists, and professionals in drug development, offering key data,

experimental methodologies, and mechanistic insights relevant to its application in scientific

research.

Core Compound Data
Acetohexamide-d11 serves as a crucial tool in pharmacokinetic and metabolic studies of

acetohexamide, primarily as an internal standard for quantitative analysis by mass

spectrometry. Its near-identical physicochemical properties to the parent compound, coupled

with a distinct mass difference, allow for precise and accurate quantification in complex

biological matrices.
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Parameter Value Reference

CAS Number 2468796-77-0 [1][2]

Molecular Formula C₁₅H₉D₁₁N₂O₄S [2]

Molecular Weight 335.46 g/mol [3][4]

Appearance White to Off-White Solid

Melting Point 175-176°C

Solubility DMSO, Ethyl Acetate

Mechanism of Action of Acetohexamide
Acetohexamide, the parent compound of Acetohexamide-d11, exerts its hypoglycemic effect

by stimulating insulin release from pancreatic β-cells. This mechanism is initiated by the binding

of acetohexamide to the sulfonylurea receptor 1 (SUR1) subunit of the ATP-sensitive potassium

(K-ATP) channel on the β-cell membrane. This binding event closes the K-ATP channel,

leading to membrane depolarization. The change in membrane potential activates voltage-

gated calcium channels, resulting in an influx of extracellular calcium. The subsequent rise in

intracellular calcium concentration triggers the exocytosis of insulin-containing secretory

granules, thereby increasing insulin secretion and lowering blood glucose levels.
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Experimental Workflow for Acetohexamide Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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